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Compound of Interest

Compound Name: 3,5-Dichlorobenzyl chloride

Cat. No.: B1295339 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,5-Dichlorobenzyl Chloride

This technical guide provides a comprehensive overview of the key physical properties of 3,5-
Dichlorobenzyl chloride, specifically its melting and boiling points. This document is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis who require precise and reliable data for their work. The guide includes detailed

experimental protocols for the determination of these properties and a visualization of a

common synthetic pathway.

Physical Properties of 3,5-Dichlorobenzyl Chloride
3,5-Dichlorobenzyl chloride is a solid at room temperature. Its key physical properties are

summarized in the table below.

Physical Property Value Conditions

Melting Point 36 °C Standard Pressure

Boiling Point 115-123 °C 10 Torr

Experimental Protocols for Property Determination
Accurate determination of physical properties such as melting and boiling points is crucial for

the identification and purity assessment of a chemical compound. The following sections detail
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the standard methodologies for these measurements.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from the solid to

the liquid phase. For a pure substance, this transition occurs over a narrow temperature range.

The capillary tube method is a common and reliable technique for this determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) or a Thiele tube setup

Glass capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Heating bath fluid (if using Thiele tube, e.g., silicone oil)

Procedure:

Sample Preparation: A small amount of 3,5-Dichlorobenzyl chloride is finely ground using

a mortar and pestle to ensure uniform heat distribution.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup:

Melting Point Apparatus: The packed capillary tube is inserted into the heating block of the

apparatus, adjacent to the thermometer.

Thiele Tube: The capillary tube is attached to the thermometer using a small rubber band

or wire, ensuring the sample is level with the thermometer bulb. The assembly is then

immersed in the heating bath fluid within the Thiele tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1295339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating and Observation:

The sample is heated rapidly to a temperature approximately 15-20 °C below the expected

melting point.

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end

of the melting range.

Purity Indication: A sharp melting point range (typically 0.5-1.0 °C) is indicative of a pure

compound. Impurities tend to lower the melting point and broaden the melting range.

Boiling Point Determination at Reduced Pressure
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding pressure. For substances that may decompose at their atmospheric boiling point,

determination at a reduced pressure (vacuum) is necessary.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., silicone oil bath)

Vacuum source and manometer

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed into the

fusion tube. In the case of 3,5-Dichlorobenzyl chloride, the solid sample would first be
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gently melted.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the fusion tube with the

open end downwards.

Apparatus Assembly: The fusion tube is attached to a thermometer, and the assembly is

placed in a heating bath. The entire system is connected to a vacuum line with a manometer

to monitor the pressure.

Heating Under Vacuum:

The system is evacuated to the desired pressure (e.g., 10 Torr).

The heating bath is heated gently. As the temperature rises, air trapped in the inverted

capillary tube will be expelled, seen as a slow stream of bubbles.

As the liquid's boiling point is approached, a rapid and continuous stream of bubbles will

emerge from the capillary tube.

Temperature Reading:

The heating is discontinued when a steady stream of bubbles is observed.

As the apparatus cools, the bubbling will slow down and stop. The moment the liquid

begins to be drawn back into the capillary tube, the vapor pressure inside the capillary

equals the external pressure.

The temperature at this exact moment is recorded as the boiling point of the liquid at that

specific pressure.

Synthesis Workflow
3,5-Dichlorobenzyl chloride is commonly synthesized via the free-radical chlorination of 3,5-

dichlorotoluene. The following diagram illustrates the general workflow for this chemical

transformation.
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Starting Materials:
3,5-Dichlorotoluene

N-Chlorosuccinimide (NCS)

Reaction Step:
Free-Radical Chlorination

Radical Initiator
(e.g., AIBN or Benzoyl Peroxide)

Solvent
(e.g., Carbon Tetrachloride)

Work-up:
1. Filtration of Succinimide

2. Solvent Evaporation

Reaction Mixture

Purification:
Vacuum Distillation or

Recrystallization

Crude Product

Final Product:
3,5-Dichlorobenzyl chloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3,5-Dichlorobenzyl chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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